Cas no 1807140-11-9 (4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile)
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
-
- Inchi: 1S/C9H6BrF2IN2/c10-4-5-3-6(1-2-14)15-9(13)7(5)8(11)12/h3,8H,1,4H2
- InChI Key: LGPKNHFFBDGJCD-UHFFFAOYSA-N
- SMILES: IC1=C(C(F)F)C(CBr)=CC(CC#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 2.4
- Topological Polar Surface Area: 36.7
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029020951-250mg |
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile |
1807140-11-9 | 95% | 250mg |
$1,058.40 | 2022-03-31 | |
| Alichem | A029020951-500mg |
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile |
1807140-11-9 | 95% | 500mg |
$1,617.60 | 2022-03-31 | |
| Alichem | A029020951-1g |
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile |
1807140-11-9 | 95% | 1g |
$2,779.20 | 2022-03-31 |
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
Comprehensive Overview of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1807140-11-9)
The compound 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1807140-11-9) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring bromomethyl, difluoromethyl, and iodo substituents, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery and crop protection applications.
One of the most compelling aspects of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile is its versatility in cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of AI-assisted molecular design, this compound has garnered attention for its potential to streamline the development of targeted therapies. Its pyridine core and functional groups allow for precise modifications, aligning with the growing demand for highly selective chemical reagents in the pharmaceutical industry.
In recent years, the scientific community has focused on sustainable synthesis methods, and CAS No. 1807140-11-9 fits into this narrative. Researchers are exploring eco-friendly catalytic systems to incorporate its difluoromethyl group, a moiety known for enhancing metabolic stability in drug candidates. This aligns with global trends toward green chemistry and reduced environmental impact in chemical manufacturing.
The acetonitrile moiety in this compound further expands its utility, particularly in ligand design for metal-catalyzed reactions. As the demand for precision medicine grows, molecules like 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile are becoming crucial for developing next-generation therapeutics. Its structural features are particularly relevant for kinase inhibitors, a class of compounds dominating oncology research pipelines.
From an analytical perspective, the presence of both halogen atoms and a nitrile group in this molecule makes it an interesting subject for spectroscopic studies. Advanced techniques like NMR crystallography and mass spectrometry imaging are being employed to understand its electronic properties and reactivity patterns. These investigations are crucial for optimizing its use in high-throughput screening platforms.
The compound's potential extends to material science applications, where its polyfunctional structure could contribute to developing novel organic electronic materials. With the electronics industry seeking alternatives to traditional silicon-based components, researchers are examining iodopyridine derivatives like this one for their semiconducting properties.
In the context of intellectual property landscape, CAS 1807140-11-9 represents an important building block for patent-protected drug candidates. Pharmaceutical companies are actively filing patents involving similar polyhalogenated pyridines, reflecting the commercial value of these structures. This trend underscores the importance of custom chemical synthesis services in supporting drug development programs.
Quality control of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile presents unique challenges due to its multiple reactive sites. Current research focuses on developing robust HPLC methods and stability-indicating assays to ensure batch-to-batch consistency. These analytical advancements are critical for meeting the stringent requirements of GMP manufacturing in the life sciences sector.
Looking forward, the scientific community anticipates expanded applications for this compound in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Its ability to serve as a versatile linker in complex molecular architectures positions it as a key player in emerging targeted protein degradation technologies. This aligns perfectly with current trends in precision drug delivery systems.
For researchers sourcing CAS 1807140-11-9, understanding its structure-activity relationships is crucial. The compound's electronic effects and steric properties significantly influence its reactivity patterns. Recent publications have highlighted its potential in creating allosteric modulators, particularly for challenging protein-protein interaction targets that are difficult to address with conventional small molecules.
The growing interest in fluorinated pharmaceuticals has brought additional attention to this compound. With approximately 30% of newly approved drugs containing fluorine atoms, the difluoromethyl group in 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile makes it particularly valuable for medicinal chemistry applications. This trend reflects the pharmaceutical industry's focus on improving drug-like properties through strategic fluorine incorporation.
In conclusion, 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1807140-11-9) represents a multifaceted tool for modern chemical research. Its applications span from drug discovery to advanced materials, with particular relevance to current biopharmaceutical trends. As synthetic methodologies advance and analytical techniques improve, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare innovation and sustainable chemistry.
1807140-11-9 (4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)